Cas no 1805372-54-6 (4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine)
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine
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- Inchi: 1S/C6H2BrF3IN/c7-3-2(5(9)10)1-12-6(11)4(3)8/h1,5H
- InChI Key: JRTPGNKGIIDJOA-UHFFFAOYSA-N
- SMILES: IC1=C(C(=C(C=N1)C(F)F)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062145-1g |
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine |
1805372-54-6 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine (CAS No. 1805372-54-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis
4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine, identified by its CAS number 1805372-54-6, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural arrangement of bromine, difluoromethyl, fluoro, and iodine substituents on a pyridine backbone, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.
The pyridine core of this molecule serves as a versatile scaffold, facilitating a wide range of chemical transformations that are essential for constructing complex drug molecules. The presence of multiple halogen atoms, particularly bromine and iodine, makes it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.
The difluoromethyl group appended to the fifth position of the pyridine ring adds an extra layer of functional complexity. Difluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. This feature has made compounds containing difluoromethyl groups highly sought after in medicinal chemistry.
In addition to its role as a building block for more complex structures, 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine has been explored in various synthetic strategies aimed at developing new therapeutic modalities. For instance, recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The combination of bromine and iodine substituents on the pyridine ring allows for selective functionalization at multiple sites, enabling the construction of highly specific inhibitors.
The fluoro substituent at the third position further enhances the reactivity and selectivity of this compound. Fluorinated compounds are known for their improved bioavailability and reduced susceptibility to metabolic degradation. This has led to a surge in interest regarding fluorinated pyridines as pharmacophores in drug discovery efforts.
The compound's unique electronic properties also make it a valuable tool in materials science applications. Pyridines with electron-withdrawing groups such as bromine and fluoro have been investigated for their potential use in organic electronics and optoelectronic devices. The presence of these groups influences the electron density distribution within the molecule, making it suitable for applications such as light-emitting diodes (LEDs) and organic photovoltaics.
In conclusion, 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine (CAS No. 1805372-54-6) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its structural features make it an ideal candidate for constructing complex drug molecules with enhanced pharmacological properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in modern chemical synthesis.
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